Cas no 101-57-5 (Benzenesulfonic acid,4-(phenylamino)-)

• Product Name: Benzenesulfonic acid,4-(phenylamino)-
• CAS No: 101-57-5
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• MDL: MFCD00065082
• CID: 157777
• PubChem ID: 66866
• Update Time: 2025-04-19

Benzenesulfonic acid,4-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-(phenylamino)-
• 4-anilinobenzenesulfonic acid
• DIPHENYLAMINE SULFONIC ACID
• 4-(phenylamino)benzenesulphonic acid
• 4-Anilino-benzol-sulfonsaeure-(1)
• 4-Sulfodiphenylamine
• Benzenesulfonic acid,4-(phenylamino)
• Benzenesulfonic acid,p-anilino
• Diphenylamine-4-sulfonic acid
• diphenylamine-4-sulphonic acid
• Diphenylaminosulfonic acid
• N-Phenyl-p-aminobenzenesulfonic acid
• N-phenyl-sulfanilic acid
• N-Phenyl-sulfanilsaeure
• p-Anilinobenzenesulfonic acid
• 4-(phenylamino)-benzenesulfonic aci
• n-phenylsulfanilic acid
• 4-Sulfophenylphenylamine
• p-anilinobenzenesulphonic acid
• 4-(phenylamino)-Benzenesulfonicacid
• n-phenylsulfanilicacid
• Diphenylamine-4-sulfonicacid
• 4-(phenylamino)-benzenesulfonicaci
• Benzenesulfonic acid, 4-(phenylamino)-
• N-Phenylsufanilic acid
• NS00023071
• Sulfanilic acid, N-phenyl-
• NSC 73722
• DTXSID1059234
• MFCD00065082
• Sulfodiphenylamine
• 101-57-5
• FT-0631538
• AKOS024332222
• Q27264654
• SCHEMBL315795
• NSC-73722
• 4-(phenylamino)benzenesulfonic acid
• 6E5XPH8BY9
• Benzenesulfonic acid, p-anilino-
• 4-Diphenylaminesulfonic acid
• Diphenylaminsulfonsaure
• DIPHENYLAMINESULFONICACID
• EINECS 202-955-0
• UNII-6E5XPH8BY9
• NSC73722
• N-PHENYLSULFANILIC ACID [MI]
• NSC-163911

• MDL： MFCD00065082
• Inchi： 1S/C12H11NO3S/c14-17(15,16)12-8-6-11(7-9-12)13-10-4-2-1-3-5-10/h1-9,13H,(H,14,15,16)
• InChI Key： HYKDWGUFDOYDGV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 249.04600
• Monoisotopic Mass: 249.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.8A^2

Experimental Properties

• Density: 1.3164 (rough estimate)
• Melting Point: 206°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6000 (estimate)
• PSA: 74.78000
• LogP: 3.83070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives